5-[3-(4-chlorobenzenesulfonyl)pyrrolidine-1-carbonyl]-2,4-dimethyl-1,3-thiazole

• CAS: 1706329-82-9
• Molecular Formula: C16H17ClN2O3S2
• Molecular Weight: 384.9 g/mol
• SMILES: CC1=C(SC(=N1)C)C(=O)N2CCC(C2)S(=O)(=O)C3=CC=C(C=C3)Cl
• InChI: InChI=1S/C16H17ClN2O3S2/c1-10-15(23-11(2)18-10)16(20)19-8-7-14(9-19)24(21,22)13-5-3-12(17)4-6-13/h3-6,14H,7-9H2,1-2H3
• InChIKey: KVYHUBWCOIGRPI-UHFFFAOYSA-N

5-[3-(4-Chlorobenzenesulfonyl)pyrrolidine-1-carbonyl]-2,4-dimethyl-1,3-thiazole (CAS 1706329-82-9) is a synthetic, drug-like small molecule characterized by a 2,4-dimethyl-1,3-thiazole core linked via a carbonyl group to a pyrrolidine ring, which is further substituted with a 4-chlorobenzenesulfonyl moiety. The molecular formula is C16H17ClN2O3S2 (MW = 384.9 g/mol) and the compound is typically supplied at ≥95% purity by specialist chemical vendors.

5-[3-(4-Chlorobenzenesulfonyl)pyrrolidine-1-carbonyl]-2,4-dimethyl-1,3-thiazole (CAS 1706329-82-9): Chemical Identity and Procurement Baseline

5-[3-(4-Chlorobenzenesulfonyl)pyrrolidine-1-carbonyl]-2,4-dimethyl-1,3-thiazole (CAS 1706329-82-9) is a synthetic, drug-like small molecule characterized by a 2,4-dimethyl-1,3-thiazole core linked via a carbonyl group to a pyrrolidine ring, which is further substituted with a 4-chlorobenzenesulfonyl moiety. The molecular formula is C₁₆H₁₇ClN₂O₃S₂ (MW = 384.9 g/mol) and the compound is typically supplied at ≥95% purity by specialist chemical vendors. Within openly accessible scientific and patent literature, no specific biological activity, pharmacological profile, or quantitative selectivity data have been disclosed for this exact entity. The closest published structural analogs appear in a heterocyclic chemistry study describing benzenesulfonylpyrrolidine – thiazole hybrids with antiproliferative activity against MCF‑7 breast cancer cells, although the substitution pattern on the phenyl ring and the linker geometry differ from the present compound [1].

Screening deck diversification Structural novelty for cell-model screening libraries

SAR probe 4‑Cl and 2,4‑dimethylthiazole linker as paired variables

Hit‑to‑lead reference Starting scaffold for proprietary analog design

• [1] Bashandy, M.S.; Abd El‑Gilil, S.M. Synthesis, Molecular Docking and Anti‑Human Breast Cancer Activities of Novel Thiazolylacetonitriles and Thiazolylacrylonitriles and Their Derivatives Containing Benzenesulfonylpyrrolidine Moiety. HETEROCYCLES 2016, 92, 431‑469. DOI: 10.3987/COM‑15‑13384. View Source

5-[3-(4-Chlorobenzenesulfonyl)pyrrolidine-1-carbonyl]-2,4-dimethyl-1,3-thiazole: Why In‑Class Analogs Cannot Be Presumed Interchangeable

Benzenesulfonyl‑pyrrolidine‑thiazole hybrids form a structurally constrained chemotype in which the position of the sulfonyl anchor, the nature of the para‑substituent on the phenyl ring, and the connectivity between the pyrrolidine and thiazole fragments are all critical for molecular recognition. In the published series of Bashandy et al., shifting the thiazole attachment from the 4‑position of a phenyl spacer to a direct carbonyl linkage at the 5‑position of the 2,4‑dimethylthiazole ring produced distinct electronic and steric environments [1]. Even subtle modifications in the halogen substitution pattern (e.g., 4‑Cl vs. 2‑Cl vs. unsubstituted) have been shown to dramatically alter antiproliferative potency in related benzenesulfonyl‑pyrrolidine compounds [1]. Consequently, substituting this compound with a generic “pyrrolidine‑thiazole” or “benzenesulfonyl‑pyrrolidine” analog without head‑to‑head comparative data carries a high risk of losing the desired biological or physicochemical profile. However, because no quantitative comparative data for this exact compound have been published, any specific performance advantage over a named alternative currently remains unverified and must be treated as a hypothesis awaiting experimental validation.

Linker geometry

Shifting thiazole attachment from phenyl spacer to direct carbonyl at the 5‑position alters molecular recognition — reported antiproliferative SAR is not transferable.

Halogen substitution

Para‑Cl vs. ortho‑Cl or unsubstituted phenyl dramatically changes biological potency in related series; electronic and steric profiles may not translate.

Unverified performance

No quantitative comparative data exist for this CAS entity; any advantage over a named alternative remains hypothetical until experimentally validated.

• [1] Bashandy, M.S.; Abd El‑Gilil, S.M. Synthesis, Molecular Docking and Anti‑Human Breast Cancer Activities of Novel Thiazolylacetonitriles and Thiazolylacrylonitriles and Their Derivatives Containing Benzenesulfonylpyrrolidine Moiety. HETEROCYCLES 2016, 92, 431‑469. DOI: 10.3987/COM‑15‑13384. View Source

5-[3-(4-Chlorobenzenesulfonyl)pyrrolidine-1-carbonyl]-2,4-dimethyl-1,3-thiazole: Quantitative Differentiation Evidence Versus Closest Analogs

Lack of Public Quantitative Differentiation Data for 5-[3-(4-Chlorobenzenesulfonyl)pyrrolidine-1-carbonyl]-2,4-dimethyl-1,3-thiazole

No publicly accessible study has reported quantitative biological or physicochemical data for 5-[3-(4-chlorobenzenesulfonyl)pyrrolidine-1-carbonyl]-2,4-dimethyl-1,3-thiazole that would permit a head‑to‑head comparison with any specific analog. The closest published scaffold, featuring a benzenesulfonyl‑pyrrolidine linked to a thiazole ring via a phenyl spacer, showed IC₅₀ values against MCF‑7 human breast cancer cells for selected analogs in the range of 48.0–49.8 µM (e.g., compound 8: 49.11 µM; compound 41: 49.27 µM), which were superior to doxorubicin (IC₅₀ = 68.6 µM) under the same assay conditions [1]. However, these data correspond to a structurally distinct substituted‑phenyl‑thiazole series and cannot be directly extrapolated to the target compound, which bears a 2,4‑dimethylthiazole‑5‑carbonyl linker rather than a phenyl‑thiazole spacer. Until direct experimental data are generated for this specific CAS entity, no quantitative differentiation claim can be substantiated.

Data to verify

Context-dependent

No target data

Procurement decisions cannot rely on structural analogy alone.

Closest analogs: IC₅₀ 48–49 µM (MCF‑7) for different linker series — not directly comparable.

Evidence Dimension	In‑vitro antiproliferative potency (MCF‑7 breast cancer cell line)
Target Compound Data	Not determined / not reported in accessible scientific or patent literature.
Comparator Or Baseline	Closest published analogs (e.g., compound 8 of Bashandy et al.: IC50 = 49.11 µM; compound 41: IC50 = 49.27 µM) and reference drug doxorubicin (IC50 = 68.6 µM) [1].
Quantified Difference	Cannot be calculated due to absence of target‑compound data.
Conditions	In‑vitro MCF‑7 breast cancer cell line; assay details as described in [1].

Why This Matters

Procurement decisions should not be based on structural analogies alone; the absence of specific biological data means that any performance advantage relative to existing benzenesulfonyl‑pyrrolidine‑thiazole analogs is currently unverified, and users must conduct their own comparative profiling.

• [1] Bashandy, M.S.; Abd El‑Gilil, S.M. Synthesis, Molecular Docking and Anti‑Human Breast Cancer Activities of Novel Thiazolylacetonitriles and Thiazolylacrylonitriles and Their Derivatives Containing Benzenesulfonylpyrrolidine Moiety. HETEROCYCLES 2016, 92, 431‑469. DOI: 10.3987/COM‑15‑13384. View Source

5-[3-(4-Chlorobenzenesulfonyl)pyrrolidine-1-carbonyl]-2,4-dimethyl-1,3-thiazole: Research Application Scenarios Based on Structural Class Inference

Exploratory Medicinal Chemistry Screening for Antiproliferative Activity

This compound may be considered as a diversification element in a screening deck targeting breast cancer cell lines (e.g., MCF‑7), given that close structural analogs from the benzenesulfonyl‑pyrrolidine‑thiazole family have demonstrated IC₅₀ values as low as 48 µM in this context [1]. However, the linker and substitution differences mean that activity would need to be empirically determined; no direct data exist for this CAS entity.

Structure–Activity Relationship (SAR) Study Around the Benzenesulfonyl-Pyrrolidine Pharmacophore

The compound introduces two structural variables simultaneously—a 4‑chloro substituent on the benzenesulfonyl group and a 2,4‑dimethylthiazole‑5‑carbonyl linker—making it useful for probing additive or synergistic effects in SAR studies, provided a matched molecular pair with a hydrogen, fluoro, or methoxy analog is tested in parallel.

Hit‑to‑Lead Optimization Campaigns Requiring a Novel Thiazole‑Pyrrolidine Scaffold

Researchers pursuing novel intellectual property in the thiazole‑pyrrolidine space may source this compound as a reference point for generating proprietary analogs with improved metabolic stability or selectivity, noting that the 2,4‑dimethyl substitution on the thiazole ring is expected to influence CYP‑mediated metabolism compared to unsubstituted thiazole analogs.

Chemical Probe Development for Target ID of Benzenesulfonyl‑Pyrrolidine Binders

If future biochemical profiling reveals a distinct target engagement profile, this compound could serve as a starting point for chemical probe development. Until such data are generated, its use is limited to primary screening and chemical optimization activities.

Application

Selection Property

Validation Focus

Cell‑model screening expansion

Structural diversity element

Empirical activity determination

SAR around benzenesulfonyl‑pyrrolidine

Simultaneous 4‑Cl and linker variation

Matched molecular pair analysis

Hit‑to‑lead optimization

Novel thiazole‑pyrrolidine scaffold

Metabolic stability profiling

Chemical probe development

Target engagement potential

Requires primary biochemical data

• [1] Bashandy, M.S.; Abd El‑Gilil, S.M. Synthesis, Molecular Docking and Anti‑Human Breast Cancer Activities of Novel Thiazolylacetonitriles and Thiazolylacrylonitriles and Their Derivatives Containing Benzenesulfonylpyrrolidine Moiety. HETEROCYCLES 2016, 92, 431‑469. DOI: 10.3987/COM‑15‑13384. View Source